Cu-catalyzed decarboxylative annulation of proline derivatives: multi-component synthesis of functionalized chromeno[2,3-c]-pyrrol-9(1H)-one derivatives†
Organic Chemistry Frontiers Pub Date: 2023-05-11 DOI: 10.1039/D3QO00524K
Abstract
We developed a novel protocol for the preparation of functionalized chromeno[2,3-c]pyrrol-9(1H)-one derivatives (CMPOs) 3 and 3′ from 3-formylchromones with proline derivatives. This strategy involved an unprecedented cascade reaction entailing simple heating of a mixture of substrates 1 with 2 and toluene, followed by oxidation with oxygen and catalysis by CuBr. As a result, a series of CMPOs 3 and 3′ were produced via the cleavage of two bonds (2 C–C) and the formation of three bonds (1 C–N and 2 C–C bonds) in a single step. This protocol can be used to synthesize functionalized CMPOs for combinatorial and parallel syntheses of CMPOs in a one-pot reaction.
![Graphical abstract: Cu-catalyzed decarboxylative annulation of proline derivatives: multi-component synthesis of functionalized chromeno[2,3-c]-pyrrol-9(1H)-one derivatives](http://scimg.chem960.com/usr/1/D3QO00524K.jpg)
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Journal Name:Organic Chemistry Frontiers
Research Products
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CAS no.: 19394-61-7
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